Cas no 1289024-42-5 ((5S,6S,9R)-6-(2,3-Difluorophenyl)-6,7,8,9-tetrahydro-9-[[tris(1-methylethyl)silyl]oxy]-5H-cyclohepta[b]pyridin-5-amine)

• Product Name: (5S,6S,9R)-6-(2,3-Difluorophenyl)-6,7,8,9-tetrahydro-9-[[tris(1-methylethyl)silyl]oxy]-5H-cyclohepta[b]pyridin-5-amine
• CAS No: 1289024-42-5
• MF: C₂₅H₃₆F₂N₂OSi
• MW: 446.65
• CID: 4756372
• Update Time: 2023-04-19

(5S,6S,9R)-6-(2,3-Difluorophenyl)-6,7,8,9-tetrahydro-9-[[tris(1-methylethyl)silyl]oxy]-5H-cyclohepta[b]pyridin-5-amine Chemical and Physical Properties

Names and Identifiers

• 5H-Cyclohepta[b]pyridin-5-amine, 6-(2,3-difluorophenyl)-6,7,8,9-tetrahydro-9-[[tris(1-methylethyl)silyl]oxy]-, (5S,6S,9R)-
• (5S,6S,9R)-6-(2,3-Difluorophenyl)-6,7,8,9-tetrahydro-9-[[tris(1-methylethyl)silyl]oxy]-5H-cyclohepta[b]pyridin-5-amine

• Inchi： 1S/C25H36F2N2OSi/c1-15(2)31(16(3)4,17(5)6)30-22-13-12-19(18-9-7-11-21(26)23(18)27)24(28)20-10-8-14-29-25(20)22/h7-11,14-17,19,22,24H,12-13,28H2,1-6H3/t19-,22+,24-/m0/s1
• InChI Key： SNGLNEOTYPIRQO-KWOQKUFVSA-N
• SMILES： [Si](C(C)C)(C(C)C)(C(C)C)O[C@H]1C2=C(C=CC=N2)[C@@H](N)[C@H](C2C=CC=C(C=2F)F)CC1

Computed Properties

• Exact Mass: 446.256497g/mol
• Monoisotopic Mass: 446.256497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 446.6g/mol
• Topological Polar Surface Area: 48.1